Cas no 97213-02-0 (N'~1~,N'~3~-bis[(E)-(5-nitrofuran-2-yl)methylidene]propanedihydrazide)

N'~1~,N'~3~-bis[(E)-(5-nitrofuran-2-yl)methylidene]propanedihydrazide structure
97213-02-0 structure
Product name:N'~1~,N'~3~-bis[(E)-(5-nitrofuran-2-yl)methylidene]propanedihydrazide
CAS No:97213-02-0
MF:C13H10N6O8
MW:378.2539
CID:1988313
PubChem ID:9570926

N'~1~,N'~3~-bis[(E)-(5-nitrofuran-2-yl)methylidene]propanedihydrazide Chemical and Physical Properties

Names and Identifiers

    • N'~1~,N'~3~-bis[(E)-(5-nitrofuran-2-yl)methylidene]propanedihydrazide
    • LogP
    • N,N'-bis[(E)-(5-nitrofuran-2-yl)methylideneamino]propanediamide
    • Bis N'-(5-nitro-2-furfurylideno)-dwuhydrazyd kwasu malonowego
    • MALONIC ACID, BIS((5-NITROFURFURYLIDENE)HYDRAZIDE)
    • Propanedioic acid, bis(((5-nitro-2-furanyl)methylene)hydrazide)
    • Bis N'-(5-nitro-2-furfurylideno)-dwuhydrazyd kwasu malonowego [Polish]
    • 97213-02-0
    • Inchi: InChI=1S/C13H10N6O8/c20-10(16-14-6-8-1-3-12(26-8)18(22)23)5-11(21)17-15-7-9-2-4-13(27-9)19(24)25/h1-4,6-7H,5H2,(H,16,20)(H,17,21)/b14-6+,15-7+
    • InChI Key: RWHXFXSLNZQSSM-MKFXEVHTSA-N
    • SMILES: C1=C(OC(=C1)[N+](=O)[O-])C=NNC(=O)CC(=O)NN=CC2=CC=C(O2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 378.05601130Da
  • Monoisotopic Mass: 378.05601130Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 588
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 201Ų
  • XLogP3: 1.4

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